Cas no 2580203-34-3 (Tert-butyl 3-(2-sulfamoylethoxy)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(2-sulfamoylethoxy)azetidine-1-carboxylate
• CAS No: 2580203-34-3
• MF: C₁₀H₂₀N₂O₅S
• MW: 280.341201782227
• CID: 6235736
• PubChem ID: 165891131
• Update Time: 2025-05-20

Tert-butyl 3-(2-sulfamoylethoxy)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-sulfamoylethoxy)azetidine-1-carboxylate
• EN300-27733595
• 2580203-34-3
• Tert-butyl 3-(2-sulfamoylethoxy)azetidine-1-carboxylate

• Inchi： 1S/C10H20N2O5S/c1-10(2,3)17-9(13)12-6-8(7-12)16-4-5-18(11,14)15/h8H,4-7H2,1-3H3,(H2,11,14,15)
• InChI Key： UMOIAMXPDSGLOB-UHFFFAOYSA-N
• SMILES： S(CCOC1CN(C(=O)OC(C)(C)C)C1)(N)(=O)=O

Computed Properties

• Exact Mass: 280.10929292g/mol
• Monoisotopic Mass: 280.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 107Ų

Additional information on Tert-butyl 3-(2-sulfamoylethoxy)azetidine-1-carboxylate

Tert-butyl 3-(2-sulfamoylethoxy)azetidine-1-carboxylate (CAS No. 2580203-34-3): A Comprehensive Overview in Modern Chemical Biology

Tert-butyl 3-(2-sulfamoylethoxy)azetidine-1-carboxylate, identified by its CAS number 2580203-34-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, combines a tert-butyl ester group with a sulfamoyl ether moiety attached to an azetidine ring. Such a configuration makes it a versatile intermediate in the synthesis of biologically active molecules, particularly those targeting intricate biological pathways.

The< strong>tert-butyl group, a well-known protective group in organic synthesis, enhances the stability of the compound during various chemical transformations, making it particularly useful in multi-step synthetic routes. Meanwhile, the presence of the< strong>3-(2-sulfamoylethoxy)azetidine-1-carboxylate moiety introduces a polar and charged functional group, which can significantly influence the solubility and binding affinity of the molecule when incorporated into larger pharmacophores.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse biological activities. Azetidine derivatives, in particular, have been explored for their potential as antimicrobial, anti-inflammatory, and anticancer agents. The< strong>Tert-butyl 3-(2-sulfamoylethoxy)azetidine-1-carboxylate structure provides an excellent scaffold for modulating these biological activities by allowing selective functionalization at multiple positions.

One of the most compelling aspects of this compound is its utility as a building block in drug discovery. The sulfamoyl group is known to enhance binding interactions with biological targets by forming hydrogen bonds and salt bridges, which are critical for drug-receptor affinity. Additionally, the azetidine ring itself is a privileged scaffold that has been successfully incorporated into numerous drug candidates due to its ability to fit into specific binding pockets in proteins.

Recent studies have highlighted the importance of sulfamoyl-containing compounds in modulating enzyme activity. For instance, derivatives of sulfamoyl azetidines have shown promise in inhibiting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The< strong>Tert-butyl 3-(2-sulfamoylethoxy)azetidine-1-carboxylate compound, with its optimized sulfamoyl ether linkage, could serve as a precursor for developing novel enzyme inhibitors.

The synthesis of< strong>Tert-butyl 3-(2-sulfamoylethoxy)azetidine-1-carboxylate involves a series of well-established organic reactions, including nucleophilic substitution, esterification, and sulfonation. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have further refined the accessibility of this compound, enabling researchers to introduce additional functional groups with high precision.

In the context of medicinal chemistry, the< strong>Tert-butyl 3-(2-sulfamoylethoxy)azetidine-1-carboxylate scaffold offers several advantages over traditional heterocyclic systems. Its rigid structure helps maintain optimal orientation relative to biological targets, while the presence of both hydrophilic and hydrophobic regions enhances membrane permeability and bioavailability. These features make it an attractive candidate for further development into therapeutic agents.

The growing interest in structure-based drug design has also spurred research into computational methods for predicting the biological activity of< strong>Tert-butyl 3-(2-sulfamoylethoxy)azetidine-1-carboxylate. Molecular docking simulations and quantum mechanical calculations have been employed to model its interactions with potential targets such as kinases and proteases. These computational approaches not only accelerate the drug discovery process but also provide valuable insights into optimizing its pharmacological properties.

In conclusion, Tert-butyl 3-(2-sulfamoylethoxy)azetidine-1-carboxylate (CAS No. 2580203-34-3) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in modern drug discovery is likely to grow even further.